Cas no 384329-61-7 (OXYPEUCEDANIN HYDRATE (P))

• Product Name: OXYPEUCEDANIN HYDRATE (P)
• CAS No: 384329-61-7
• Molecular Formula: C₄₇H₇₄O₁₅
• Molecular Weight: 879.08100
• CID: 1080019
• PubChem ID: 9962786

OXYPEUCEDANIN HYDRATE (P) Properties

Names and Identifiers

• OXYPEUCEDANIN HYDRATE (P)
• 17-acetyl-3-((5-((5-((3,5-dihydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-14-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-12-yl (Z)-2-methylbut-2-enoate
• P57(P)
• [(3S,8R,9S,10R,12R,13S,14S,17S)-17-acetyl-3-[(2R,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-12-yl] (E)-2-methylbut-2-enoate
• Q7117924
• 384329-61-7
• P-57
• p-57As3
• 870A6Q6XVJ
• P57AS3
• UNII-870A6Q6XVJ
• DTXSID20433336
• P 57AS3
• DB06569
• P57as3 [MI]
• P 57

• InChIKey： CBMQKMMZBOSHHP-VXXSQTRDSA-N
• Inchi： InChI=1S/C47H74O15/c1-12-23(2)43(51)60-35-20-32-31(47(52)18-16-30(24(3)48)46(35,47)8)14-13-28-19-29(15-17-45(28,32)7)59-36-21-33(53-9)40(26(5)56-36)61-37-22-34(54-10)41(27(6)57-37)62-44-39(50)42(55-11)38(49)25(4)58-44/h12-13,25-27,29-42,44,49-50,52H,14-22H2,1-11H3/b23-12+/t25-,26-,27-,29+,30-,31-,32+,33+,34+,35-,36+,37+,38-,39-,40-,41-,42+,44+,45+,46+,47+/m1/s1
• SMILES： CC=C(C)C(=O)OC1CC2C(CC=C3C2(CCC(C3)OC4CC(C(C(O4)C)OC5CC(C(C(O5)C)OC6C(C(C(C(O6)C)O)OC)O)OC)OC)C)C7(C1(C(CC7)C(=O)C)C)O

Computed Properties

• Exact Mass: 878.50300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 13
• Monoisotopic Mass: 878.50277165g/mol
• Heavy Atom Count: 62
• Complexity: 1670
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 187Ų

Experimental Properties

• LogP: 4.69420
• PSA: 187.13000
• Melting Point: 147-152°
• Specific Rotation: D20 +12.67° (c = 3 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides